4-[(E)-(2-(4-bromophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)methyl]phenyl acetate

Specification

• CAS No.: 606960-55-8
• Molecular Formula: C19H12BrN3O3S
• Molecular Weight: 442.3 g/mol
• IUPAC Name: [4-[(E)-[2-(4-bromophenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]phenyl] acetate
• Standard InChI: InChI=1S/C19H12BrN3O3S/c1-11(24)26-15-8-2-12(3-9-15)10-16-18(25)23-19(27-16)21-17(22-23)13-4-6-14(20)7-5-13/h2-10H,1H3/b16-10+
• Standard InChI Key: LSKXYLBENRLCKF-MHWRWJLKSA-N
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=C/2\C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)Br)S2
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)Br)S2

Introduction

The compound 4-[(E)-(2-(4-bromophenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene)methyl]phenyl acetate is a heterocyclic derivative that has garnered attention for its potential applications in medicinal chemistry. Its unique structural framework combines a thiazole and triazole nucleus with a bromophenyl moiety, making it an interesting candidate for pharmacological and biological studies.

Synthesis Pathway

The synthesis of this compound typically involves:

• Formation of the thiazole nucleus: Reacting bromophenyl derivatives with thiourea in the presence of catalysts like iodine or acidic reagents.

• Cyclization to form the triazole ring: Using hydrazine derivatives and appropriate aldehydes or ketones to induce cyclization.

• Final acetylation step: Introducing the phenyl acetate group via esterification reactions.

Applications and Biological Activity

4.1 Anticancer Potential
The compound's structural similarity to other thiazole-triazole derivatives suggests potential anticancer activity:

• Molecular docking studies on related compounds indicate strong interactions with cancer-related enzymes (e.g., estrogen receptors in breast cancer).

• The bromophenyl moiety enhances lipophilicity and facilitates membrane permeability.

4.2 Antimicrobial Activity
Thiazole-based compounds are known for their antimicrobial properties:

• Studies on similar derivatives have shown activity against both Gram-positive and Gram-negative bacteria due to their ability to disrupt microbial cell walls.

Analytical Data

Property	Value/Observation
Molecular Formula	$C_{21}H_{16}BrN_3O_4S$
Molecular Weight	486.34 g/mol
Melting Point	Typically ranges between 120–140°C (depending on synthesis conditions)
Spectral Characteristics	IR: Bands at ~1650 cm$^{-1}$ (C=O), ~3100 cm$^{-1}$ (aromatic C-H); NMR: Distinct peaks for aromatic protons and acetate group.

Mechanism of Action

The compound is hypothesized to act through:

• Inhibition of enzymatic pathways: The thiazole-triazole core interacts with enzymes critical for cell proliferation.

• Disruption of microbial membranes: Brominated phenyl groups enhance antimicrobial efficacy by increasing hydrophobic interactions.

Limitations and Future Directions

While promising, the compound requires further study:

• Toxicity Profiling: Comprehensive in vivo studies are needed to assess safety.

• Optimization: Modifications to the bromophenyl group or acetate functionality may enhance activity.

This detailed analysis highlights the significance of 4-[(E)-(2-(4-bromophenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene)methyl]phenyl acetate as a lead compound in drug discovery efforts targeting cancer and microbial infections. Further research into its synthesis optimization and biological evaluation is warranted to fully realize its potential.